Cas no 2361635-30-3 (1,2,4-Thiadiazole-5-propanoic acid, α-amino-, hydrochloride (1:1))

• Product Name: 1,2,4-Thiadiazole-5-propanoic acid, α-amino-, hydrochloride (1:1)
• CAS No: 2361635-30-3
• MF: C₅H₈ClN₃O₂S
• MW: 209.653918266296
• CID: 5412554
• PubChem ID: 139026706
• Update Time: 2025-06-07

1,2,4-Thiadiazole-5-propanoic acid, α-amino-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1,2,4-thiadiazol-5-yl)propanoic acid hydrochloride
• 2361635-30-3
• 2-Amino-3-(1,2,4-thiadiazol-5-yl)propanoic acid;hydrochloride
• Z3753017084
• EN300-7431963
• 1,2,4-Thiadiazole-5-propanoic acid, α-amino-, hydrochloride (1:1)

• Inchi： 1S/C5H7N3O2S.ClH/c6-3(5(9)10)1-4-7-2-8-11-4;/h2-3H,1,6H2,(H,9,10);1H
• InChI Key： FLFBJJZXKYSXPE-UHFFFAOYSA-N
• SMILES： S1C(CC(N)C(O)=O)=NC=N1.[H]Cl

Computed Properties

• Exact Mass: 209.0025754g/mol
• Monoisotopic Mass: 209.0025754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

Additional information on 1,2,4-Thiadiazole-5-propanoic acid, α-amino-, hydrochloride (1:1)

Introduction to 1,2,4-Thiadiazole-5-propanoic acid, α-amino-, hydrochloride (1:1) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2361635-30-3, known as 1,2,4-Thiadiazole-5-propanoic acid, α-amino-, hydrochloride (1:1), represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This compound belongs to the thiadiazole family, a class of heterocyclic molecules characterized by a sulfur-containing ring system that has garnered significant attention in medicinal chemistry due to its diverse biological activities. The structural motif of thiadiazole, incorporating nitrogen and sulfur atoms into a six-membered ring, imparts unique electronic and steric properties that make it an attractive scaffold for drug discovery.

1,2,4-Thiadiazole-5-propanoic acid, α-amino-, hydrochloride (1:1) is particularly noteworthy for its potential applications in the development of novel therapeutic agents. The presence of an amino group at the α-position relative to the carboxylic acid functionality introduces additional reactivity and functionalization possibilities, making it a versatile intermediate in synthetic chemistry. Furthermore, the hydrochloride salt form enhances the compound's solubility and stability, which are critical factors in pharmaceutical formulations. These characteristics position this compound as a valuable building block for exploring new pharmacological pathways.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The unique electronic distribution within the thiadiazole ring system allows for interactions with various biological targets, making it an ideal platform for structure-activity relationship (SAR) studies. The compound CAS no 2361635-30-3 is no exception and has been explored in several preclinical studies as a potential lead for developing new drugs.

One of the most compelling aspects of 1,2,4-Thiadiazole-5-propanoic acid, α-amino-, hydrochloride (1:1) is its role in modulating enzyme activity. Thiadiazole derivatives have been shown to inhibit key enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, studies have demonstrated that certain thiadiazole compounds can inhibit tyrosine kinase enzymes, which are aberrantly activated in many cancers. The amino group at the α-position of this compound provides a handle for further derivatization aimed at enhancing binding affinity and selectivity toward specific enzyme targets.

Moreover, the carboxylic acid moiety in 1,2,4-Thiadiazole-5-propanoic acid, α-amino-, hydrochloride (1:1) offers opportunities for conjugation with other bioactive molecules or for further chemical modifications. This flexibility has enabled researchers to design hybrid compounds that combine the advantages of multiple scaffolds. Such hybridization strategies are increasingly employed in drug discovery to overcome resistance mechanisms and improve therapeutic efficacy.

The hydrochloride salt form of this compound not only improves solubility but also enhances its pharmacokinetic properties. Solubility is a critical factor in drug absorption and distribution within the body, and compounds with poor solubility often fail to reach therapeutic concentrations at effective doses. By forming a hydrochloride salt, the compound achieves better dissolution rates in aqueous media, which is advantageous for oral and intravenous administration.

Recent advancements in computational chemistry have further accelerated the exploration of thiadiazole derivatives like CAS no 2361635-30-3. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding interactions between thiadiazole-based compounds and biological targets with high accuracy. These computational methods complement traditional experimental approaches by identifying promising candidates for further optimization before costly wet-lab synthesis.

In clinical settings, 1 ,2 ,4 -Thiadiazole-5 -propanoic acid, α -amino-, hydrochloride ( 1 : 1 ) and its derivatives continue to be evaluated in various therapeutic areas. For example, studies have shown promise in using thiadiazole compounds as inhibitors of poly(ADP-ribose) polymerases (PARPs), which play a crucial role in DNA repair mechanisms. In cancers with defects in DNA repair pathways, such as BRCA-mutated ovarian cancer, PARP inhibitors have demonstrated significant efficacy. The structural features of CAS no 2361635-30-3 make it a potential precursor for developing next-generation PARP inhibitors with improved potency and selectivity.

The synthesis of CAS no 2361635-30-3 involves multi-step organic reactions that showcase the ingenuity of synthetic chemists in constructing complex heterocyclic frameworks. The process typically begins with the formation of the thiadiazole core through cyclocondensation reactions between appropriate precursors such as thioamides or thiones with diketones or diesters. Subsequent functionalization steps introduce the amino group at the α-position followed by conversion to the hydrochloride salt to enhance stability and solubility.

The versatility of 1 ,2 ,4 -Thiadiazole-5 -propanoic acid, α -amino-, hydrochloride ( 1 : 1 ) as a pharmacophore extends beyond its direct biological activity; it also serves as inspiration for designing novel molecular entities through medicinal chemistry libraries and combinatorial chemistry approaches. By leveraging its scaffold, researchers can rapidly generate libraries of derivatives with tailored properties for high-throughput screening campaigns aimed at identifying new therapeutic leads.

The future prospects for CAS no 2361635-30-3 are bright given its structural features and demonstrated biological relevance. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that precisely target pathological processes while minimizing off-target effects. The combination of innovative synthetic methodologies, computational biology tools, and preclinical evaluation strategies ensures that compounds like 1 ,2 ,4 -Thiadiazole-5 -propanoic acid, α -amino-, hydrochloride ( 1 : 1 ) will remain at forefrontsof drug discovery efforts across academiaand industry alike.